![molecular formula C20H20F3N5O B2889766 2-(1H-indol-1-yl)-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide CAS No. 2034347-82-3](/img/structure/B2889766.png)
2-(1H-indol-1-yl)-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1H-indol-1-yl)-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C20H20F3N5O and its molecular weight is 403.409. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neuroprotective and Cytostatic Activities
Compounds with structures related to pyridazino and indole acetamides, including various substitutions and functional groups, have shown a range of activities including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. An example provided in the research by Dr. Valentin Habernickel outlines the synthesis and activity evaluation of a compound, illustrating the broad potential of such molecules in pharmaceutical research, especially in the development of treatments for various conditions (Habernickel, 2002).
Antimicrobial Applications
A series of pyridines, pyrimidinones, oxazinones, and their derivatives, synthesized as antimicrobial agents using citrazinic acid as a starting material, demonstrated good antibacterial and antifungal activities. This research highlights the potential of pyrimidin-4-yl)acetamide derivatives in developing new antimicrobial treatments, pointing towards a possible application area for the compound (Hossan et al., 2012).
Antiallergic Agents
Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides as antiallergic agents has shown significant findings. A specific compound in this series exhibited potent antiallergic activity, highlighting the therapeutic potential of related structures in allergy treatment. This suggests that compounds with similar functionalities, including the one , could be explored for their antiallergic properties (Menciu et al., 1999).
Insecticidal Activity
The development of heterocyclic compounds incorporating a thiadiazole moiety for insecticidal applications against Spodoptera littoralis showcases the potential of such chemical structures in agricultural sciences. The compound , due to its structural complexity, may also hold potential in pest management research, indicating a diverse range of scientific applications (Fadda et al., 2017).
Properties
IUPAC Name |
2-indol-1-yl-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F3N5O/c21-20(22,23)17-11-18(25-13-24-17)27-9-6-15(7-10-27)26-19(29)12-28-8-5-14-3-1-2-4-16(14)28/h1-5,8,11,13,15H,6-7,9-10,12H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNOBTCQHUINFKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)CN2C=CC3=CC=CC=C32)C4=NC=NC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.